Cas no 1806645-77-1 (Ethyl 3-cyano-2-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-cyano-2-(2-oxopropyl)benzoate
• CAS No: 1806645-77-1
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 4955986
• Update Time: 2025-08-05

Ethyl 3-cyano-2-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(2-oxopropyl)benzoate

• Inchi： 1S/C13H13NO3/c1-3-17-13(16)11-6-4-5-10(8-14)12(11)7-9(2)15/h4-6H,3,7H2,1-2H3
• InChI Key： AXALEUZCYRRYRI-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC=C(C#N)C=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 3-cyano-2-(2-oxopropyl)benzoate

Ethyl 3-cyano-2-(2-oxopropyl)benzoate (CAS No. 1806645-77-1): A Comprehensive Overview

Ethyl 3-cyano-2-(2-oxopropyl)benzoate, identified by the CAS number 1806645-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its complex molecular structure, exhibits a unique set of properties that make it valuable in various applications, particularly in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. The detailed exploration of its chemical structure, synthesis methods, and emerging applications provides a comprehensive understanding of its potential in modern chemistry.

The molecular structure of Ethyl 3-cyano-2-(2-oxopropyl)benzoate consists of a benzoate core substituted with a cyano group at the third position and an acetoacetate moiety at the second position. This arrangement imparts distinct reactivity and functionality, making it a versatile intermediate in organic synthesis. The presence of the cyano group enhances its utility as a precursor in the formation of heterocyclic compounds, while the acetoacetate side chain offers opportunities for further derivatization, including condensation reactions and Michael additions.

In recent years, Ethyl 3-cyano-2-(2-oxopropyl)benzoate has been extensively studied for its role in the development of novel pharmaceutical agents. Its structural features align well with the requirements for bioactive molecules, particularly those targeting neurological and inflammatory disorders. Research has demonstrated its potential as a scaffold for designing compounds with enhanced binding affinity and selectivity. For instance, modifications to the benzoate core have led to the discovery of derivatives with promising anti-inflammatory properties, making them candidates for further clinical investigation.

The synthesis of Ethyl 3-cyano-2-(2-oxopropyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic utility. One common approach involves the condensation of 3-cyanobenzoic acid with ethyl acetoacetate under basic conditions, followed by purification steps to isolate the desired product. This synthetic route underscores the compound's role as a building block in medicinal chemistry. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have also been employed to modify its structure, enabling the creation of diverse derivatives with tailored properties.

The pharmacological potential of Ethyl 3-cyano-2-(2-oxopropyl)benzoate has been explored in several preclinical studies. Its ability to interact with biological targets suggests that it may serve as a lead compound for drug development. Notably, studies have focused on its interaction with enzymes and receptors involved in pain signaling and inflammation. The cyano group's electron-withdrawing nature enhances its binding interactions, while the acetoacetate moiety allows for further functionalization to optimize pharmacokinetic profiles.

In addition to its pharmaceutical applications, Ethyl 3-cyano-2-(2-oxopropyl)benzoate finds utility in agrochemical research. Its structural complexity makes it a valuable intermediate in the synthesis of pesticides and herbicides. Researchers have leveraged its reactivity to develop compounds that exhibit potent activity against agricultural pests while maintaining environmental safety. This dual application underscores the compound's versatility across different sectors of chemical research.

The future prospects of Ethyl 3-cyano-2-(2-oxopropyl)benzoate are promising, with ongoing research aimed at expanding its applications and understanding its mechanisms of action. Advances in computational chemistry and high-throughput screening are expected to accelerate the discovery of new derivatives with improved properties. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into tangible benefits for society.

In conclusion, Ethyl 3-cyano-2-(2-oxopropyl)benzoate (CAS No. 1806645-77-1) is a multifaceted compound with significant potential in pharmaceuticals and agrochemicals. Its unique structure and reactivity make it an invaluable intermediate in synthetic chemistry, while its biological activity positions it as a promising candidate for drug development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in advancing chemical science.